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Compound of Interest

Compound Name: YkI-5-124

Cat. No.: B15588377

Essential Safety and Handling Guide for YkI-5-
124

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of YkI-5-124, a potent and selective CDK7 inhibitor.
This document provides immediate, essential safety protocols and logistical information to
ensure the safe and effective use of this compound in a laboratory setting.

Personal Protective Equipment (PPE) and Handling

While YkI-5-124 is not classified as a hazardous substance according to EC Directives
67/548/EEC, 1999/45/EC, or 1272/2008, adherence to standard laboratory safety protocols is
essential to minimize exposure and ensure a safe working environment.[1]

Recommended Personal Protective Equipment:
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PPE Category Item Specification
) Must be worn at all times when
Eye Protection Safety Glasses )
handling the compound.
] o Chemically resistant gloves
Hand Protection Nitrile Gloves
should be worn.
] A standard lab coat is required
Body Protection Laboratory Coat )
to prevent skin contact.
All handling of the solid
) compound and preparation of
Respiratory Fume Hood

solutions should be conducted

in a chemical fume hood.[1]

Handling Procedures:

Avoid inhalation of dust or aerosols.[1]

Prevent contact with skin and eyes.[1]

Ensure adequate ventilation in the handling area.[1]

Wash hands thoroughly after handling.

Emergency Procedures

In the event of exposure, follow these first-aid measures:
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Exposure Route First-Aid Procedure

) Move the individual to fresh air. If breathing is
Inhalation - . .
difficult, seek medical attention.[1]

i Wash the affected area with soap and water.
Skin Contact ) )
Remove contaminated clothing.[1]

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes. Seek medical

attention.[1]

) Do not induce vomiting. Rinse mouth with water
Ingestion ) ) ) )
and seek immediate medical attention.[1]

Storage and Disposal

Storage:
o Store YklI-5-124 at -20°C for long-term stability.[2]
Disposal:

» Dispose of YkI-5-124 and its containers in accordance with local, state, and federal
regulations.

e Itis recommended to dissolve or mix the compound with a combustible solvent and burn it in
a chemical incinerator equipped with an afterburner and scrubber.

Physicochemical and Biological Data

The following tables summarize the key physicochemical and biological properties of YkI-5-
124.

Physicochemical Properties:
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Property Value

Molecular Weight 515.62 g/mol [2]

Formula C2sH33N703[2]

CAS Number 1957203-01-8

Purity >95% (HPLC)

Solubility Soluble in DMSO and ethanol[2]

Biological Activity:

Target ICs0 (NM)
CDK7/Mat1/CycH 9.7[3][4]
CDK7 53.5[3]
CDK2 1300[4]
CDK9 3020[4]

Experimental Workflow: Handling and Preparation

of YkI-5-124

The following diagram outlines the standard operational workflow for the safe handling and

preparation of YkI-5-124 solutions.
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Caption: Workflow for Safe Handling of Ykl-5-124.
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Mechanism of Action: CDK7 Inhibition Signaling
Pathway

Ykl-5-124 is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7). CDK7 is a
key component of the CDK-activating kinase (CAK) complex and the general transcription
factor TFIIH. By inhibiting CDK7, YkI-5-124 affects both cell cycle progression and

transcription.

CDK?7 Signaling Pathway Inhibition by Ykl-5-124
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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